(E)-1-(3-(diethylamino)propyl)-4-(3-(furan-2-yl)acryloyl)-3-hydroxy-5-(3-methoxyphenyl)-1H-pyrrol-2(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-1-(3-(diethylamino)propyl)-4-(3-(furan-2-yl)acryloyl)-3-hydroxy-5-(3-methoxyphenyl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C25H30N2O5 and its molecular weight is 438.524. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
(E)-1-(3-(diethylamino)propyl)-4-(3-(furan-2-yl)acryloyl)-3-hydroxy-5-(3-methoxyphenyl)-1H-pyrrol-2(5H)-one is a chemical compound that can be synthesized through specific reactions involving pyrrole derivatives. A study focused on the synthesis and characterization of a related pyrrole chalcone derivative, providing insights into molecular electrostatic potential surface, natural bond orbital interactions, and vibrational analysis (Singh, Rawat, & Sahu, 2014).
Cycloaddition Reactions
Research on cycloaddition reactions of derivatives containing furan and pyrrole units is relevant to the study of this compound. For example, mercaptomethyl derivatives of alkyl 3-(furyl)-3-(diethoxyphosphoryl)acrylates, similar in structure to the compound , undergo intramolecular cyclization forming various dihydrothiopyranofurans (Pevzner, 2021).
Metal-Free Synthesis in Aqueous Medium
The synthesis of polysubstituted pyrrole derivatives, including those with furan and methoxyphenyl groups, can be achieved using metal-free methods in aqueous medium. This approach is environmentally friendly and can yield products similar to the compound (Kumar, Rāmānand, & Tadigoppula, 2017).
Cytotoxicity and Biological Activity
Research on 2-phenylacrylamides, which share structural similarities with the compound, explores their cytotoxic properties against various cancer cell lines. This research provides insights into the potential biological activities of this compound (Tarleton et al., 2013).
properties
IUPAC Name |
1-[3-(diethylamino)propyl]-3-[(E)-3-(furan-2-yl)prop-2-enoyl]-4-hydroxy-2-(3-methoxyphenyl)-2H-pyrrol-5-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H30N2O5/c1-4-26(5-2)14-8-15-27-23(18-9-6-10-20(17-18)31-3)22(24(29)25(27)30)21(28)13-12-19-11-7-16-32-19/h6-7,9-13,16-17,23,29H,4-5,8,14-15H2,1-3H3/b13-12+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDVJESKDAWATER-OUKQBFOZSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCCN1C(C(=C(C1=O)O)C(=O)C=CC2=CC=CO2)C3=CC(=CC=C3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN(CC)CCCN1C(C(=C(C1=O)O)C(=O)/C=C/C2=CC=CO2)C3=CC(=CC=C3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H30N2O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.